Cas no 852815-00-0 (1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(1-methylethyl)phenyl]-,ethyl ester)

1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(1-methylethyl)phenyl]-,ethyl ester structure
852815-00-0 structure
Product name:1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(1-methylethyl)phenyl]-,ethyl ester
CAS No:852815-00-0
MF:C16H20N2O2
MW:272.342204093933
CID:1835830
PubChem ID:69149072

1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(1-methylethyl)phenyl]-,ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(1-methylethyl)phenyl]-,ethyl ester
    • ethyl 3-(4-isopropylphenyl)-1-methyl-1H-pyrazole-5-carboxylate
    • SCHEMBL4694868
    • 852815-00-0
    • DA-34182
    • Inchi: InChI=1S/C16H20N2O2/c1-5-20-16(19)15-10-14(17-18(15)4)13-8-6-12(7-9-13)11(2)3/h6-11H,5H2,1-4H3
    • InChI Key: DIFKBCLSNKELCE-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=CC(=NN1C)C2=CC=C(C=C2)C(C)C

Computed Properties

  • Exact Mass: 272.152477885g/mol
  • Monoisotopic Mass: 272.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 44.1Ų

1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(1-methylethyl)phenyl]-,ethyl ester Related Literature

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